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Compound Name: HO-3867

Cat. No.: B607967 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
HO-3867 is a novel curcumin analog identified as a potent and selective inhibitor of Signal

Transducer and Activator of Transcription 3 (STAT3).[1][2][3][4] It selectively inhibits STAT3

phosphorylation, DNA binding, and subsequent transcriptional activation, leading to apoptosis

in various cancer cell lines while showing minimal toxicity to noncancerous cells.[1][4] Proper

handling, solubilization, and preparation of HO-3867 are crucial for obtaining reliable and

reproducible results in cell-based assays. These application notes provide detailed protocols

for the preparation of HO-3867 solutions and a general workflow for its application in

experimental settings.

Physicochemical and Solubility Data
HO-3867 is a crystalline powder that is practically insoluble in aqueous solutions. Therefore, an

organic solvent is required to prepare a stock solution. Dimethyl sulfoxide (DMSO) is the

recommended solvent.

Table 1: Physicochemical Properties of HO-3867
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Property Data

Molecular Formula C₂₈H₃₀F₂N₂O₂

Molecular Weight 464.55 g/mol

Appearance Yellow to orange crystalline powder

Storage Store powder at -20°C for 3 years

Data sourced from Selleck Chemicals.[2]

Table 2: Solubility of HO-3867

Solvent
Concentration (per
1 mL)

Molarity (Approx.) Notes

DMSO 13 mg/mL 28 mM

Use fresh, anhydrous

DMSO for best

results.[2]

Ethanol 6 mg/mL 12.9 mM

Water Insoluble -

PBS (pH 7.2) Insoluble -

Precipitates are

expected in aqueous

buffers.

Data sourced from Selleck Chemicals.[2]

Experimental Protocols
Preparation of a 10 mM HO-3867 Stock Solution
This protocol describes the preparation of a concentrated stock solution in DMSO, which can

be stored for future use.

Materials:
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HO-3867 powder (CAS No. 1172133-28-6)

Anhydrous or high-purity dimethyl sulfoxide (DMSO)

Sterile, amber, or foil-wrapped microcentrifuge tubes

Calibrated analytical balance and weighing paper

Vortex mixer

Procedure:

Weighing: Accurately weigh 4.65 mg of HO-3867 powder.

Solubilization: Add the weighed powder to a sterile microcentrifuge tube. Add 1 mL of

anhydrous DMSO to the tube.

Mixing: Cap the tube securely and vortex at room temperature for 2-5 minutes until the

powder is completely dissolved. The solution should be clear and yellow-orange.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes (e.g., 20 µL) in sterile, light-protected tubes.

Storage: Store the stock solution aliquots at -80°C for up to one year or at -20°C for one

month.[2]

Preparation of Working Solutions for Cell Treatment
This protocol details the dilution of the DMSO stock solution into a cell culture medium for

immediate use in assays.

Materials:

10 mM HO-3867 stock solution in DMSO

Sterile, pre-warmed complete cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes or conical tubes
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Procedure:

Thaw Stock: Remove one aliquot of the 10 mM HO-3867 stock solution from the freezer and

allow it to thaw completely at room temperature.

Serial Dilution (Recommended): To achieve accurate final concentrations, perform serial

dilutions. For example, to make a 10 µM working solution for treating cells:

Prepare an intermediate dilution by adding 2 µL of the 10 mM stock solution to 198 µL of

pre-warmed culture medium. This creates a 100 µM intermediate solution.

Add the required volume of the 100 µM intermediate solution to your cells (e.g., add 100

µL to 900 µL of medium in a well to get a final concentration of 10 µM).

Final DMSO Concentration: Always calculate the final percentage of DMSO in the culture

medium. It is critical to keep the final DMSO concentration below 0.5% (v/v), as higher

concentrations can cause solvent-induced cytotoxicity. A vehicle control (medium with the

same final concentration of DMSO) must be included in all experiments.

Immediate Use: Use the freshly prepared working solution immediately. Do not store diluted

aqueous solutions, as the compound may precipitate over time.

Mechanism of Action and Experimental Design
HO-3867 exerts its anticancer effects primarily by inhibiting the STAT3 signaling pathway,

which is constitutively active in many tumors and drives cell proliferation and survival.[1][5] In

some contexts, it may also induce apoptosis through the JNK1/2 signaling pathway.[6][7]
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Caption: The inhibitory action of HO-3867 on the JAK/STAT3 signaling pathway.
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A typical experimental workflow to evaluate the efficacy of HO-3867 involves cell culture,

treatment, and subsequent analysis of viability, apoptosis, and target protein modulation.

Phase 1: Setup Phase 2: Treatment

Phase 3: Analysis

1. Seed cells in
multi-well plates

(~7,000 cells/well)

2. Incubate overnight
for attachment

3. Prepare fresh working
solutions of HO-3867

4. Treat cells with HO-3867
and vehicle control

5. Incubate for desired period
(e.g., 24-72 hours)

6a. Viability Assay
(e.g., MTT)

6b. Protein Analysis
(Western Blot for

p-STAT3, Caspase-3)

6c. Apoptosis Assay
(Flow Cytometry)

7. Data Collection
& Analysis

Click to download full resolution via product page

Caption: A general experimental workflow for assessing HO-3867 in cell-based assays.

Safety and Handling
Handle HO-3867 in accordance with standard laboratory safety procedures.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.

Use a chemical fume hood when weighing and dissolving the powder.

Consult the Safety Data Sheet (SDS) for comprehensive safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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